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Compound of Interest

Compound Name: Piericidin A

Cat. No.: B1677868 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Piericidin A. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Piericidin A is a potent inhibitor of mitochondrial complex I and requires careful handling due

to its hazardous properties.

Hazard Summary
Piericidin A is classified as a hazardous substance. It is fatal if swallowed, in contact with skin,

or if inhaled. It also causes skin and serious eye irritation and may cause respiratory irritation.

[1] There are currently no established occupational exposure limits (e.g., PEL, REL, TLV) for

Piericidin A.[1][2]
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Hazard Classification GHS Statements
Acute Toxicity Data
(Animal Studies)

Acute Toxicity
Fatal if swallowed, in contact

with skin or if inhaled.

Oral LD50 (Mouse): 3,170

µg/kgIntraperitoneal LD50

(Mouse): 870

µg/kgIntraperitoneal LDLo

(Rat): 360 µg/kg

Skin Irritation Causes skin irritation. Not available

Eye Irritation Causes serious eye irritation. Not available

Respiratory Irritation
May cause respiratory

irritation.
Not available

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Piericidin A.

The following PPE must be worn at all times:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if contaminated.[1][2]

Eye Protection: Safety goggles with side-shields are required to protect against splashes.

Skin and Body Protection: An impervious lab coat or gown must be worn to prevent skin

contact.

Respiratory Protection: A suitable respirator should be used, especially when handling the

compound in powdered form or when there is a risk of aerosolization. Work in a well-

ventilated area, preferably within a chemical fume hood.

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.
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Aliquotting: If working with a stock solution, prepare aliquots in a chemical fume hood to

minimize exposure.

Avoidance of Contamination: Avoid inhalation of dust or aerosols, and prevent contact with

skin and eyes.

After Handling: Wash hands thoroughly after handling the compound.

Storage:

Store Piericidin A in a tightly sealed container in a cool, well-ventilated area.

For long-term storage, it is recommended to store the solution at -20°C.

Emergency Procedures
In case of accidental exposure, follow these immediate first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.

Disposal Plan
All waste contaminated with Piericidin A must be treated as hazardous waste.

Collection: Collect all contaminated materials (e.g., gloves, pipette tips, absorbent paper) in a

designated, sealed hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and "Piericidin A."
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Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety office for specific

disposal procedures.

Spill Management Protocol
In the event of a spill, follow these steps to decontaminate the area safely:

Evacuate: Immediately evacuate the area and alert others in the vicinity.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood

running.

Wear appropriate PPE: Before cleaning, don the full required PPE, including a respirator.

Containment: Cover the spill with an absorbent material, such as diatomite or universal

binders, to contain it.

Decontamination:

Carefully apply a decontaminating solution. While a specific validated protocol for

Piericidin A is not available, scrubbing the area with alcohol has been suggested.

Alternatively, a freshly prepared 10% bleach solution can be used, allowing for a sufficient

contact time (e.g., 30 minutes) before wiping clean.

Note: The effectiveness of any decontamination procedure should be validated in your

specific laboratory setting.

Clean-up: Collect all contaminated absorbent materials and cleaning supplies into a

designated hazardous waste container.

Final Cleaning: Wipe the area with soap and water.

Disposal: Dispose of all waste as hazardous waste according to institutional guidelines.

Mechanism of Action: Inhibition of Mitochondrial
Complex I
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Piericidin A exerts its cytotoxic effects by potently and irreversibly inhibiting Complex I

(NADH:ubiquinone oxidoreductase) of the mitochondrial electron transport chain. This inhibition

disrupts cellular respiration, leading to a decrease in ATP production and an increase in the

production of reactive oxygen species (ROS), ultimately inducing apoptosis.
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Caption: Inhibition of Mitochondrial Complex I by Piericidin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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